Cas no 110567-22-1 (1S-(1a,2a,3b,5a)-3-(Phenylmethoxy)-2-(phenylmethoxy)methyl-6-oxabicyclo3.1.0hexane)

• Product Name: 1S-(1a,2a,3b,5a)-3-(Phenylmethoxy)-2-(phenylmethoxy)methyl-6-oxabicyclo3.1.0hexane
• CAS No: 110567-22-1
• MF: C₂₀H₂₂O₃
• MW: 310.386886119843
• MDL: MFCD09750952
• CID: 62826
• PubChem ID: 11077786
• Update Time: 2025-04-18

1S-(1a,2a,3b,5a)-3-(Phenylmethoxy)-2-(phenylmethoxy)methyl-6-oxabicyclo3.1.0hexane Chemical and Physical Properties

Names and Identifiers

• (1S,2R,3S,5R)-3-(Benzyloxy)-2-((benzyloxy)methyl)-6-oxabicyclo[3.1.0]hexane
• (1S,2R,3S,5R)-3-(Phenylmethoxy)-2-[(phenylmethoxy)methyl]-6-oxabicyclo[3.1.0]hexane
• [1S-(1a,2a,3,5a)]-3-(Phenylmethoxy)-2-[(phenylmethoxy)methyl]-6-oxabicyclo[3.1.0]hexane
• Entecavir intermediate N3
• [1S-(1α,2α,3β,5α)]-3-(Phenylmethoxy)-2-[(phenylmethoxy)methyl]-6-oxabicyclo[3.1.0]hexane
• (1S,2R,3S,5R)-3-(Phenymethyloxy)-2-(phenylmethoxy)methyl-6-oxabicyclo[3.1.0]hexane
• (1S,2R,3S,5R)-3-(Benzyloxy)-2-((benzyloxy)-methyl)-6-oxabicyclo[3.1.0]hexane
• (1S,2R,3S,5R)-3-(Phenylmethoxy)-2-[(phenylmethoxy)methyl]- 6-oxabicyclo[3.1.0]hexane
• (1S,2R,3S,5R)-3-phenylmethoxy-2-(phenylmethoxymethyl)-6-oxabicyclo[3.1.0]hexane
• [1S-(1α,2α,3β,5α)]-3
• 6-Oxabicyclo[3.1.0]hexane, 3-(phenylmethoxy)-2-[(phenylmethoxy)methyl]-, (1S,2R,3S,5R)-
• 6-OXABICYCLO[3.1.0]HEXANE,3-(PHENYLMETHOXY)-2-[(PHENYLMETHOXY)METHYL]-, (1S,2R,3S,5R)
• Entecavir Intermediate III
• (1S,2R,3S,5R)-3-(Benzyloxy)-2-((benzyloxy)methyl)-6-oxabicyclo[3,1,0]hexane
• (1S,2R,3S,5R)-3-(benzyloxy)-2-(benzyloxymethyl)-6-oxabicyclo[3.1.0]hexane
• (2R,3S)-benzyloxy-2-benzyloxymethyl-6-oxabicyclo<3.1.0>hexane
• 6-Oxabicyclo[3.1.0]hexane,3-(phenylmethoxy)-2-[(phenylmethoxy)methyl]-, [1S-(1a,2a,3b,5a)]-
• Entecavir-3
• Entecavir E3
• Entecavir Intermediate N7
• 1R,2R-2-[(Phenylmethoxy)methyl]-3-cyclo penten-1-ol
• (1R,5S)-3-[(benzyloxy)Methyl]-6-oxabicyclo[3.1.0]hexane
• (1S,2R,3S,5R)-3-(Benzyloxymethyl)-6-oxabicyclo[3.1.0]hexane
• (1S,2R,3S,5R)-3-(PhenylMethoxy)-2-[(phenylMethoxy)Methyl]-6-oxabicyclo[3.1.]hexane
• DTXSID40454442
• SCHEMBL2531282
• W-204743
• 6-Oxabicyclo[3,1,0]hexane-3-(phenylmetyoxy)-2-[(phenylmethoxy)methyl]-(1S,2R,3S,5R)
• 110567-22-1
• (1S,2R,3S,5R)-3-(benzyloxy)-2-[(benzyloxy)methyl]-6-oxa hexagon[3.1.0]hexane
• (1S,2R,3S,5R)-3-(Benzyloxy)-2-[(benzyloxy)methyl]-6-oxabicyclo[3.1.0]hexane
• AKOS015918406
• [1S-(1 alpha ,2 alpha ,3 beta ,5 alpha )]-3-(Phenylmethoxy)-2-[(phenylmethoxy)methyl]-6-oxabicyclo[3.1.0]hexane
• CS-0132707
• AS-19494
• AC-5918
• YPDRJNPIGFCETD-WCIQWLHISA-N
• [1S-(1?,2?,3?,5?)]-3-(Phenylmethoxy)-2-[(phenylmethoxy)methyl]-6-oxabicyclo[3.1.0]hexane
• [1S-(1alpha,2alpha,3beta,5alpha)]-3-(Phenylmethoxy)-2-[(phenylmethoxy)methyl]-6-oxabicyclo[3.1.0]hexane
• MFCD09750952
• AMY40508
• 1S-(1a,2a,3b,5a)-3-(Phenylmethoxy)-2-(phenylmethoxy)methyl-6-oxabicyclo3.1.0hexane

• MDL： MFCD09750952
• Inchi： 1S/C20H22O3/c1-3-7-15(8-4-1)12-21-14-17-18(11-19-20(17)23-19)22-13-16-9-5-2-6-10-16/h1-10,17-20H,11-14H2/t17-,18+,19-,20+/m1/s1
• InChI Key： YPDRJNPIGFCETD-WCIQWLHISA-N
• SMILES： O1[C@@H]2C[C@@H]([C@@H](COCC3C=CC=CC=3)[C@H]12)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 310.15700
• Monoisotopic Mass: 310.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 31Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 427.928°C at 760 mmHg
• Flash Point: 145.852°C
• Refractive Index: 1.593
• PSA: 30.99000
• LogP: 3.57590

1S-(1a,2a,3b,5a)-3-(Phenylmethoxy)-2-(phenylmethoxy)methyl-6-oxabicyclo3.1.0hexane Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： 24/25
• Storage Condition：Sealed in dry,2-8°C